Cas no 140480-85-9 (Benzoic acid, 2-formyl-3,5-dihydroxy-4-(hydroxymethyl)-)

• Product Name: Benzoic acid, 2-formyl-3,5-dihydroxy-4-(hydroxymethyl)-
• CAS No: 140480-85-9
• MF: C₉H₈O₆
• MW: 212.156223297119
• CID: 1294164
• Update Time: 2024-08-03

Benzoic acid, 2-formyl-3,5-dihydroxy-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-3,5-dihydroxy-4-(hydroxymethyl)-

• Inchi： 1S/C9H8O6/c10-2-5-4(9(14)15)1-7(12)6(3-11)8(5)13/h1-2,11-13H,3H2,(H,14,15)
• InChI Key： UDUIGHPTNBWQKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=C(CO)C(O)=C1C=O

Computed Properties

• Exact Mass: 212.03204

Experimental Properties

• Density: 1.706±0.06 g/cm3(Predicted)
• Boiling Point: 530.8±39.0 °C(Predicted)
• PSA: 115.06
• pka: 4.29±0.10(Predicted)